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Compound of Interest

Compound Name: p-Tolyl-ss-D-glucuronide

Cat. No.: B15502209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the critical quality attributes of p-Tolyl-β-

D-glucuronide, a significant metabolite of p-cresol. The document outlines a typical Certificate

of Analysis, details the analytical methodologies used to determine purity and identity, and

illustrates the metabolic pathway and analytical workflows.

Certificate of Analysis (Exemplar)
A Certificate of Analysis (CoA) for p-Tolyl-β-D-glucuronide provides a comprehensive summary

of its quality and purity. The following table represents a typical CoA, amalgamating data points

commonly found for high-purity research-grade material.
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Parameter Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Identity

Conforms to the

structure determined

by ¹H NMR

Conforms ¹H NMR Spectroscopy

Purity (HPLC) ≥ 98.0% 99.2% HPLC-UV (220 nm)

Mass Identity (LC-MS)

Conforms to

theoretical mass [M-

H]⁻ = 283.08

283.08 LC-MS (ESI-)

Residual Solvents
Meets USP <467>

requirements
Conforms Headspace GC-MS

Water Content (Karl

Fischer)
≤ 1.0% 0.3% Karl Fischer Titration

Solubility Soluble in Ethanol Soluble Visual Inspection

Molecular Formula C₁₃H₁₆O₇ C₁₃H₁₆O₇ Elemental Analysis

Molecular Weight 284.26 g/mol 284.26 g/mol Mass Spectrometry

Experimental Protocols
Detailed methodologies are crucial for the replication and verification of analytical results. The

following sections describe standard protocols for the key experiments cited in the Certificate of

Analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
HPLC is the primary method for assessing the purity of p-Tolyl-β-D-glucuronide. This technique

separates the main compound from any potential impurities.

Instrumentation: Agilent 1260 Infinity II or equivalent HPLC system with a Diode Array

Detector (DAD).
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Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient Program:

0-2 min: 5% B

2-15 min: 5% to 95% B

15-18 min: 95% B

18-19 min: 95% to 5% B

19-25 min: 5% B

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 220 nm.[1]

Injection Volume: 10 µL.

Sample Preparation: The sample is accurately weighed and dissolved in a 50:50 mixture of

water and acetonitrile to a final concentration of 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identity Confirmation
LC-MS is employed to confirm the molecular weight of the compound.

Instrumentation: Waters ACQUITY UPLC I-Class with a SQ Detector 2 or equivalent.

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Mass Range: m/z 50-500.
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Capillary Voltage: 3.0 kV.

Cone Voltage: 30 V.

Source Temperature: 150°C.

Desolvation Temperature: 400°C.

Chromatographic Conditions: The HPLC conditions described in section 2.1 are typically

used.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for
Structural Confirmation
¹H NMR spectroscopy provides detailed information about the chemical structure, confirming

the identity and integrity of the molecule.

Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

Solvent: Methanol-d₄ (CD₃OD).

Sample Concentration: 5-10 mg/mL.

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Experiment: A standard proton spectrum is acquired with 16 scans.

Expected Chemical Shifts: The spectrum should show characteristic peaks for the aromatic

protons of the p-tolyl group and the protons of the glucuronic acid moiety.

Visualizations
Diagrams are provided to illustrate key processes related to p-Tolyl-β-D-glucuronide.
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Workflow for Quality Control of p-Tolyl-β-D-glucuronide.

p-Tolyl-β-D-glucuronide is a metabolite formed in the body from p-cresol, a product of gut

bacteria metabolism. This biotransformation is a crucial detoxification pathway.
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Metabolic pathway of p-Cresol to p-Tolyl-β-D-glucuronide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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